Cas no 76649-24-6 (1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product Name: 1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 76649-24-6
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 568003
• PubChem ID: 173536
• Update Time: 2025-04-19

1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)pentan-1-one
• 1-(2,6,6-trimethylcyclohexen-1-yl)pentan-1-one
• (2,6,6-Trimethyl-2-cyclohexenyl)-1-pentanone
• 1-(2,6,6-trimethylcyclohex-1-en-1-yl)pentan-1-one
• Pseudo-damascone
• 4X6Y5K9L6U
• 76649-24-6
• 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-pentanone
• 1-Pentanone, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• NS00037824
• EINECS 278-517-8
• DTXSID1072842

• Inchi： 1S/C14H24O/c1-5-6-9-12(15)13-11(2)8-7-10-14(13,3)4/h5-10H2,1-4H3
• InChI Key： HEMHFUODSZBALC-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 208.182715
• Monoisotopic Mass: 208.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4

Experimental Properties

• Density: 0.886
• Boiling Point: 289.3°C at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.46